Cas no 2160506-06-7 (rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid
• CAS No: 2160506-06-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5638134
• PubChem ID: 165942162
• Update Time: 2025-06-14

rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cycloheptane-1-carboxylic acid
• 2160506-06-7
• EN300-28277321
• rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-2-8-17-12(16)13-10-7-5-3-4-6-9(10)11(14)15/h2,9-10H,1,3-8H2,(H,13,16)(H,14,15)/t9-,10+/m1/s1
• InChI Key： KVKSJAJZPUBPNW-ZJUUUORDSA-N
• SMILES： OC([C@@H]1CCCCC[C@@H]1NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid (CAS No. 2160506-06-7)

The compound rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid (CAS No. 2160506-06-7) is a chiral cycloheptane derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structure, featuring a prop-2-en-1-yloxy carbonylamino group and a carboxylic acid moiety, makes it a versatile intermediate for drug discovery and material science. Researchers are increasingly interested in this compound due to its stereochemical properties and functional group compatibility, which align with modern trends in green chemistry and sustainable synthesis.

One of the most searched questions in the field of organic chemistry is: "What are the applications of chiral cycloheptane derivatives?" This compound addresses this query by serving as a key building block for asymmetric synthesis, particularly in the development of bioactive molecules. Its rac-(1R,2S) configuration allows for selective transformations, enabling the creation of enantiomerically pure compounds—a critical requirement in pharmaceutical manufacturing. The presence of the allyloxy carbonyl group further enhances its reactivity, making it suitable for click chemistry and polymer modification.

In the context of AI-driven drug discovery, rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid has garnered attention for its potential in virtual screening and molecular docking studies. Computational chemists frequently search for "chiral templates for drug design," and this compound fits the criteria due to its rigid cycloheptane backbone and modifiable functional groups. Its CAS No. 2160506-06-7 is often referenced in patent literature, highlighting its role in proprietary formulations.

Another trending topic is the demand for biocompatible polymers. The allyloxy carbonylamino moiety in this compound allows for radical-initiated polymerization, making it valuable for designing drug delivery systems and biodegradable materials. Researchers exploring "functionalized cycloheptanes for material science" will find this compound particularly relevant. Its compatibility with ring-opening metathesis polymerization (ROMP) further expands its utility in creating advanced polymeric architectures.

From an SEO perspective, this compound intersects with high-traffic keywords such as "chiral carboxylic acid synthesis," "cycloheptane derivatives in medicine," and "allyl-protected amino acids." These terms reflect the growing interest in stereoselective catalysis and peptide mimetics, where rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid plays a pivotal role. Laboratories focusing on high-throughput screening often prioritize such compounds to accelerate lead optimization.

In summary, rac-(1R,2S)-2-{(prop-2-en-1-yloxy)carbonylamino}cycloheptane-1-carboxylic acid (CAS No. 2160506-06-7) is a multifaceted compound bridging pharmaceutical innovation and material science. Its structural features and reactivity profile position it as a valuable asset in medicinal chemistry, polymer engineering, and computational modeling, addressing some of the most pressing questions in contemporary research.